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Compound of Interest

Compound Name: Velusetrag hydrochloride

Cat. No.: B1683486

An In-depth Analysis of the Chemical Structure, Physicochemical Properties, and
Pharmacological Profile of a Selective 5-HT4 Receptor Agonist

Abstract

Velusetrag hydrochloride, a potent and highly selective serotonin 5-HT4 receptor agonist, is
an investigational drug with significant therapeutic potential for gastrointestinal motility
disorders, including gastroparesis and chronic idiopathic constipation. This technical guide
provides a detailed overview of its chemical structure, physicochemical properties, and
pharmacological characteristics. The document is intended for researchers, scientists, and drug
development professionals, offering a comprehensive resource summarizing key data,
experimental methodologies, and the underlying mechanisms of action. All quantitative data is
presented in structured tables for clarity, and key biological and experimental processes are
visualized using Graphviz diagrams.

Chemical Structure and Identification

Velusetrag hydrochloride is a complex synthetic molecule. Its chemical identity is well-
defined by its structural formula, IUPAC name, and CAS registry number.

Chemical Structure:

Table 1: Chemical Identification of Velusetrag Hydrochloride
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Identifier Value Reference

N-((1R,3r,5S)-8-{(2R)-2-
hydroxy-3-[(methanesulfonyl)
(methyl)amino]propyl}-8-

IUPAC Name azabicyclo[3.2.1]octan-3-yl)-2- [1]
0xo0-1-(propan-2-yl)-1H-

quinoline-3-carboxamide

hydrochloride
CAS Number 866933-51-9 [11[2]
Molecular Formula C25H36N405S - HCI [2]
Molecular Weight 541.1 g/mol [2]

Physicochemical Properties

The physicochemical properties of Velusetrag hydrochloride are crucial for its formulation,
delivery, and pharmacokinetic profile. While a specific melting point and pKa value are not
readily available in the public domain, other key properties have been characterized.

Table 2: Physicochemical Properties of Velusetrag Hydrochloride

Property Value Reference
Solubility Soluble in DMSO

pKi (5-HT4 Receptor) 7.7

Storage Temperature 4°C (away from moisture)

Note: A precise melting point and pKa for Velusetrag hydrochloride have not been identified
in the reviewed literature. During its development, a key objective was to lower the pKa to
optimize its pharmacokinetic properties.

Pharmacology
Mechanism of Action
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Velusetrag is a potent and high-efficacy agonist of the serotonin 5-HT4 receptor.[1] The 5-HT4
receptor is a G-protein coupled receptor (GPCR) that, upon activation, stimulates adenylyl
cyclase, leading to an increase in intracellular cyclic AMP (CAMP). This signaling cascade in
the enteric nervous system results in enhanced neurotransmitter release, promoting
gastrointestinal motility.
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activates 1
Velusetrag 5-HT4 Receptor stimulates
Adenylyl Cyclase  IESINES] activates P phosphorylates targets Cellular Response
,,,,,,,,,,,,, (e.g., increased motility)
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In Vitro Characterization

Receptor Binding Assay
(Determine Ki)

cAMP Functional Assay
(Determine EC50 and Emax)

Selectivity Screening
(Panel of receptors)

In Vivo Hvaluation

Pharmacokinetic Studies
(Rat, Dog)

Gastric Emptying Studies
(Rodent models)

Colonic Transit Studies
(Charcoal meal/Carmine red)

Clinical Trials

Phase |
(Safety and PK in healthy volunteers)

Phase I
(Efficacy and dose-ranging in patients)
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Discovery & Preclinical

Lead Identification
(High-throughput screening)

Lead Optimization
(Structure-Activity Relationship)

In Vitro Profiling
(Potency, Selectivity)

In Vivo Efficacy
(Animal models of GI motility)

Preclinical Toxicology

Clinical D¢velopment
\4

Investigational New Drug (IND)
Application

Phase | Trials
(Safety, PK)

Phase Il Trials
(Efficacy, Dosing)

Phase Ill Trials
(Pivotal Efficacy & Safety)

Regulatory & Post-Marketing
\4

New Drug Application (NDA)
Submission

Regulatory Approval

Post-Marketing Surveillance
(Phase V)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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